Ethyl 1-(3-bromophenyl)-4-(2-(cyclopentylamino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(3-bromophenyl)-4-[2-(cyclopentylamino)-2-oxoethoxy]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C20H22BrN3O5/c1-2-28-20(27)19-16(29-12-17(25)22-14-7-3-4-8-14)11-18(26)24(23-19)15-9-5-6-13(21)10-15/h5-6,9-11,14H,2-4,7-8,12H2,1H3,(H,22,25)
• InChI Key: MRNUUGJBCXZIMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2CCCC2)C3=CC(=CC=C3)Br
• Molecular Formula: C20H22BrN3O5
• Molecular Weight: 464.3 g/mol

Description

Ethyl 1-(3-bromophenyl)-4-(2-(cyclopentylamino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H22BrN3O5 and its molecular weight is 464.316. The purity is usually 95%.
BenchChem offers high-quality Ethyl 1-(3-bromophenyl)-4-(2-(cyclopentylamino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 1-(3-bromophenyl)-4-(2-(cyclopentylamino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research on related heterocyclic compounds involves their synthesis and evaluation for antimicrobial activities. For example, the synthesis of thio-substituted ethyl nicotinate derivatives and their cyclization to corresponding thieno[2,3-b]pyridines has been explored for antimicrobial potential (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011). Such studies demonstrate the utility of complex heterocyclic structures in developing new antimicrobial agents.

Novel Synthetic Pathways

Efforts in creating new synthetic pathways for heterocyclic derivatives are evident in studies like the synthesis of 2,3-dicyanopyrazine and ethyl 5-amino-4,6-dicyanobiphenyl-3-carboxylate derivatives from ethyl aroylpyruvates (Moloudi, Kabirifard, Piri, & Naghizadeh, 2018). This highlights the exploration of new chemical reactions to access diverse and potentially bioactive molecular frameworks.

Anticancer Activity Screening

The exploration of heterocyclic compounds for anticancer activities is a significant area of research. Compounds with specific structural motifs have been synthesized and screened for their efficacy against cancer cell lines, indicating the potential therapeutic applications of such molecules (Abdel-Motaal, Alanzy, & Asem, 2020).

Antioxidant Properties

Research into the antioxidant properties of synthesized heterocyclic compounds is also prevalent. Studies aim to evaluate these compounds' ability to scavenge free radicals, which is crucial for developing new antioxidant therapies (Aghekyan, Mkryan, Panosyan, Buniatyan, & Muradyan, 2020).